Differential Downregulation in IDH1-Mutant Glioma
N,N-dimethylsphingosine (NDMS), which encompasses the d17:1 species, was identified as a significantly downregulated metabolite specifically in IDH1-mutant glioma cell lines upon treatment with the IDH1 inhibitor AGI5198, an effect not observed in IDH-wildtype cells [1]. This differential regulation highlights a unique vulnerability in the sphingolipid pathway of IDH1-mutant cancers, which is not apparent with other sphingolipid metabolites. The study further demonstrated that while other sphingoid bases were also altered, the specific combination of NDMS and C17-sphingosine was synthetically lethal to IDH1-mutant cells [1].
| Evidence Dimension | Differential metabolite regulation following IDH1 inhibition |
|---|---|
| Target Compound Data | Significantly downregulated in IDH1-mutant glioma cells treated with AGI5198 |
| Comparator Or Baseline | IDH-wildtype glioma cells treated with AGI5198 (no significant change); other sphingolipids like S1P were upregulated |
| Quantified Difference | NDMS was exclusively downregulated in the IDH1-mutant context, while S1P was upregulated. The combination of NDMS and C17-sphingosine induced a dose-dependent biostatic/apoptotic response specifically in IDH1-mutant cells, with little effect on wild-type cells. |
| Conditions | Patient-derived IDH1-mutant glioma cell lines and model systems treated with AGI5198, analyzed via LC-MS lipidomics and cell viability assays. |
Why This Matters
This evidence demonstrates a context-specific biological activity for N,N-dimethyl sphingosine (d17:1) that is not shared by other sphingolipids, making it a critical tool for studying and potentially exploiting metabolic vulnerabilities in IDH1-mutant cancers.
- [1] Dowdy, T., et al. (2020). Sphingolipid Pathway as a Source of Vulnerability in IDH1mut Glioma. Cancers, 12(10), 2910. View Source
